Cas no 2034447-54-4 (N-(2-(3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)acetamide)

• Product Name: N-(2-(3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)acetamide
• CAS No: 2034447-54-4
• MF: C₁₃H₁₆ClN₃O₃
• MW: 297.737442016602
• CID: 6206336
• PubChem ID: 119100269
• Update Time: 2025-10-28

N-(2-(3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)acetamide
• AKOS026701269
• F6476-6050
• N-[2-[3-(3-chloropyridin-4-yl)oxypyrrolidin-1-yl]-2-oxoethyl]acetamide
• N-(2-{3-[(3-chloropyridin-4-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)acetamide
• 2034447-54-4

• Inchi： 1S/C13H16ClN3O3/c1-9(18)16-7-13(19)17-5-3-10(8-17)20-12-2-4-15-6-11(12)14/h2,4,6,10H,3,5,7-8H2,1H3,(H,16,18)
• InChI Key： JBZOLGWYJFDQPM-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OC1CN(C(CNC(C)=O)=O)CC1

Computed Properties

• Exact Mass: 297.0880191g/mol
• Monoisotopic Mass: 297.0880191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 71.5Ų

Additional information on N-(2-(3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)acetamide

Professional Introduction to N-(2-(3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)acetamide (CAS No. 2034447-54-4)

N-(2-(3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)acetamide, identified by its CAS number 2034447-54-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including amide and ether moieties, makes it a versatile candidate for further investigation.

The structural complexity of N-(2-(3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)acetamide is characterized by its pyrrolidinyl and pyridinyloxy substituents. These features contribute to its unique chemical properties and reactivity, which are essential for understanding its biological activity. The compound's amide group not only influences its solubility but also plays a crucial role in its interaction with biological targets. Such structural attributes make it a promising scaffold for designing novel pharmacological agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. N-(2-(3-((3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)acetamide has been explored in the context of inhibiting enzymes and receptors involved in inflammatory and metabolic disorders. Its ability to modulate these pathways makes it a valuable compound for preclinical and clinical studies. Researchers have been particularly interested in its potential as an anti-inflammatory agent, leveraging its structural features to interact with key inflammatory mediators.

One of the most compelling aspects of N-(2-(3-chloropyridin-4-yl)oxy)pyrrolidin-1-yl)-2 oxoethylacetamide is its ability to cross the blood-brain barrier, a critical factor for many therapeutic applications. Studies have shown that modifications at the pyrrolidinyl and pyridinyloxy positions can enhance this property, making it more effective for treating central nervous system disorders. This capability has opened up new avenues for developing treatments for conditions such as neurodegenerative diseases and cognitive impairments.

The synthesis of N-(2-(3-chloropyridin 4 - yl oxy ) py rrol id in 1 - yl ) - 2 - oxo eth yl acet am ide involves multi-step organic reactions, each requiring precise control to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular structure. These methods not only improve efficiency but also allow for the introduction of diverse functional groups, enhancing the compound's pharmacological potential.

Recent advancements in computational chemistry have further facilitated the study of N-(2-(3-chloropyridin 4 - yl oxy ) py rrol id in 1 - yl ) - 2 - oxo eth yl acet am ide . Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers design more effective derivatives. These simulations have been particularly useful in predicting how changes in the molecular structure will affect its biological activity, thereby guiding the optimization process.

The pharmacokinetic properties of N-(2-(3-chloropyridin 4 - yl oxy ) py rrol id in 1 - yl ) - 2 - oxo eth yl acet am ide are another area of active investigation. Understanding how the compound is metabolized and eliminated from the body is crucial for determining its therapeutic window and potential side effects. Preliminary studies have indicated that it exhibits favorable pharmacokinetic profiles, suggesting that it may be suitable for long-term treatment regimens.

In conclusion, N-(2-(3-chloropyridin 4 - yl oxy ) py rrol id in 1 - yl ) - 2 - oxo eth yl acet am ide (CAS No. 2034447 54 4) represents a significant advancement in pharmaceutical chemistry. Its complex structure, coupled with its promising biological activities, makes it a valuable candidate for further research and development. As our understanding of its mechanisms of action continues to grow, so too will its potential applications in treating various human diseases.